Silver, ion
Silver, ion
Silver(1+) is a silver cation, a monovalent inorganic cation, a monoatomic monocation and an elemental silver.
Silver, also known as silver ion or AG, belongs to the class of inorganic compounds known as homogeneous transition metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a transition metal atom. Silver has been detected in multiple biofluids, such as blood and cerebrospinal fluid. Silver is a potentially toxic compound.
Silver, also known as silver ion or AG, belongs to the class of inorganic compounds known as homogeneous transition metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a transition metal atom. Silver has been detected in multiple biofluids, such as blood and cerebrospinal fluid. Silver is a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
14701-21-4
VCID:
VC0085348
InChI:
InChI=1S/Ag/q+1
SMILES:
[Ag+]
Molecular Formula:
Ag+
Molecular Weight:
107.868 g/mol
Silver, ion
CAS No.: 14701-21-4
Main Products
VCID: VC0085348
Molecular Formula: Ag+
Molecular Weight: 107.868 g/mol
| CAS No. | 14701-21-4 |
|---|---|
| Product Name | Silver, ion |
| Molecular Formula | Ag+ |
| Molecular Weight | 107.868 g/mol |
| IUPAC Name | silver(1+) |
| Standard InChI | InChI=1S/Ag/q+1 |
| Standard InChIKey | FOIXSVOLVBLSDH-UHFFFAOYSA-N |
| SMILES | [Ag+] |
| Canonical SMILES | [Ag+] |
| Melting Point | 960.5°C |
| Physical Description | Solid |
| Description | Silver(1+) is a silver cation, a monovalent inorganic cation, a monoatomic monocation and an elemental silver. Silver, also known as silver ion or AG, belongs to the class of inorganic compounds known as homogeneous transition metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a transition metal atom. Silver has been detected in multiple biofluids, such as blood and cerebrospinal fluid. Silver is a potentially toxic compound. |
| Synonyms | Silver, ion |
| PubChem Compound | 104755 |
| Last Modified | Nov 11 2021 |
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